Cas no 941878-19-9 (5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide
• CAS No: 941878-19-9
• MF: C₁₈H₁₁BrFN₃OS₂
• MW: 448.331843614578
• CID: 5498628
• Update Time: 2025-10-05

5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-bromo-N-(4-fluoro-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C18H11BrFN3OS2/c19-15-8-7-14(25-15)17(24)23(10-11-4-1-2-9-21-11)18-22-16-12(20)5-3-6-13(16)26-18/h1-9H,10H2
• InChI Key： GHCUJVYIKOWUAQ-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=C(F)C=CC=C3S2)CC2=NC=CC=C2)=O)SC(Br)=CC=1

Additional information on 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide

5-Bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide: A Comprehensive Overview

5-Bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide, also known by its CAS Registry Number 941878-19-9, is a complex organic compound with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its intricate structure, which includes a thiophene ring, a benzothiazole moiety, and a pyridine group, all interconnected through a carboxamide linkage. The presence of bromine and fluorine substituents further enhances its chemical reactivity and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, leveraging modern techniques such as microwave-assisted synthesis and catalytic methods to improve reaction efficiency.

The structural features of 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide make it an attractive candidate for various applications in medicinal chemistry. The thiophene ring contributes to the compound's aromatic stability and electronic properties, while the benzothiazole moiety introduces additional conjugation and potential hydrogen bonding capabilities. The pyridine group further enhances the molecule's lipophilicity and bioavailability.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets, including protein kinases and receptor proteins. For instance, researchers have reported its ability to inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, its unique structure has shown promise in modulating neurodegenerative diseases by targeting specific pathways associated with amyloid-beta aggregation.

The fluorine substituent at the benzothiazole position plays a critical role in enhancing the compound's pharmacokinetic properties. Fluorine's electronegativity contributes to increased metabolic stability and improved solubility in both aqueous and lipid environments. This makes 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide an ideal candidate for drug delivery systems that require sustained release profiles.

In terms of therapeutic applications, this compound has shown potential in oncology, neurology, and inflammation-related disorders. Its ability to cross the blood-brain barrier makes it particularly promising for treating central nervous system disorders. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models of arthritis and neuroinflammation.

The bromine atom at position 5 of the thiophene ring introduces additional electronic effects that influence the compound's reactivity and selectivity. Bromine's presence also facilitates further chemical modifications, enabling researchers to explore derivative compounds with enhanced biological activities. This versatility underscores the importance of studying such complex molecules in depth.

In conclusion, 5-bromo-N-(4-fluoro-1,3-benzothiazol-2-yli)methylthiophene-based compounds represent a significant advancement in medicinal chemistry. Their unique structural features and promising biological activities make them valuable tools for developing novel therapeutic agents. As research continues to uncover their full potential, these compounds are expected to play a pivotal role in addressing unmet medical needs across various disease areas.